Cas no 119448-82-7 (Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate)

Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate structure
119448-82-7 structure
Product Name:Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate
CAS No:119448-82-7
MF:C16H14N2O2
MW:266.294563770294
MDL:MFCD00139520
CID:1067154
PubChem ID:1473601
Update Time:2025-04-20

Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-phenylimidazo[1,2-a]pyridine-3-carboxylate
    • Imidazo[1,2-a]pyridine-3-carboxylic acid, 2-phenyl-, ethyl ester
    • BUTTPARK 7\05-100
    • 3-(Ethoxycarbonyl)-2-phenylimidazo[1,2-a]pyridine
    • methyl 2-phenylimidazo[1,2-a]pyridine-3-carboxylate
    • ethyl 2-phenylH-iMidazo[1,2-a]pyridine-3-carboxylate
    • HMS2424O23
    • ethyl2-phenylimidazo[1,2-a]pyridine-3-carboxylate
    • MFCD00139520
    • 2-phenyl-4H-imidazo[3,2-a]pyridine-3-carboxylic acid ethyl ester
    • AKOS002658024
    • HMS1368D17
    • 3E-706
    • CHEMBL106780
    • BDBM50060110
    • SMR000169165
    • 2-Phenyl-imidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
    • CS-0324823
    • SCHEMBL10675936
    • 2-phenylimidazo[1,2-a]pyridine-3-carboxylic acid ethyl ester
    • 119448-82-7
    • Oprea1_322878
    • MLS000543196
    • DTXSID40363040
    • Bionet2_001480
    • ethyl2-phenylimidazo(1,2-a)pyridine-3-carboxylate
    • Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate
    • MDL: MFCD00139520
    • Inchi: 1S/C16H14N2O2/c1-2-20-16(19)15-14(12-8-4-3-5-9-12)17-13-10-6-7-11-18(13)15/h3-11H,2H2,1H3
    • InChI Key: XFGHRPOEPNBKEM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C2C=CC=CC=2)N=C2C=CC=CN12)=O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.19
  • PSA: 43.6

Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Ethyl 2-Phenylimidazo1,2-apyridine-3-carboxylate Pricemore >>

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